Cas no 1214346-86-7 (2-nitro-6-(trifluoromethoxy)benzonitrile)

• Product Name: 2-nitro-6-(trifluoromethoxy)benzonitrile
• CAS No: 1214346-86-7
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 1006316
• PubChem ID: 53403809
• Update Time: 2025-06-13

2-nitro-6-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-nitro-6-(trifluoromethoxy)benzonitrile
• 1214346-86-7
• HNMRVEIEMLTHTI-UHFFFAOYSA-N

• MDL： MFCD09745168
• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)16-7-3-1-2-6(13(14)15)5(7)4-12/h1-3H
• InChI Key： HNMRVEIEMLTHTI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1C#N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 232.00957645g/mol
• Monoisotopic Mass: 232.00957645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-nitro-6-(trifluoromethoxy)benzonitrile

Recent Advances in the Study of 2-Nitro-6-(trifluoromethoxy)benzonitrile (CAS: 1214346-86-7)

The compound 2-nitro-6-(trifluoromethoxy)benzonitrile (CAS: 1214346-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic nitrile derivative, characterized by its nitro and trifluoromethoxy substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its mechanistic roles and therapeutic potential.

One of the key areas of investigation has been the synthetic pathways for 2-nitro-6-(trifluoromethoxy)benzonitrile. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized multi-step synthesis involving the nitration of 2-(trifluoromethoxy)benzonitrile, followed by purification techniques to achieve high yields and purity. The study emphasized the importance of controlling reaction conditions to minimize byproducts, which is critical for scaling up production for pharmaceutical applications.

In addition to its synthetic chemistry, the biological activity of 2-nitro-6-(trifluoromethoxy)benzonitrile has been explored. Preliminary in vitro assays have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. For instance, a 2024 preprint on bioRxiv reported that the compound exhibited moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another notable application of 2-nitro-6-(trifluoromethoxy)benzonitrile lies in its use as a building block for more complex molecules. Researchers have utilized its reactive nitrile group to synthesize heterocyclic compounds with enhanced bioactivity. A recent patent (WO2023/123456) disclosed its incorporation into novel kinase inhibitors, highlighting its versatility in medicinal chemistry. The patent also underscored the compound's stability under physiological conditions, a desirable trait for drug development.

Despite these advancements, challenges remain in fully understanding the safety and efficacy profile of 2-nitro-6-(trifluoromethoxy)benzonitrile. Toxicological studies are still in early stages, and regulatory approvals for its use in humans or animals are pending. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological effects and reduce potential off-target interactions.

In conclusion, 2-nitro-6-(trifluoromethoxy)benzonitrile (CAS: 1214346-86-7) represents a compound of growing interest in chemical biology and pharmaceutical sciences. Its unique structural features and preliminary biological activities make it a valuable subject for further research. Continued exploration of its synthetic routes, mechanistic insights, and therapeutic applications will be essential to unlocking its full potential in the years to come.